Cas no 1063733-16-3 (methyl 4-(chlorosulfonyl)-2-fluorobenzoate)

Methyl 4-(chlorosulfonyl)-2-fluorobenzoate is a fluorinated aromatic sulfonyl chloride ester with significant utility in synthetic organic chemistry. Its key functional groups—chlorosulfonyl and fluorobenzoate—make it a versatile intermediate for constructing complex molecules, particularly in pharmaceuticals and agrochemicals. The chlorosulfonyl moiety enables nucleophilic substitution reactions, while the fluorine substituent enhances reactivity and stability in electrophilic aromatic substitutions. The methyl ester group further facilitates derivatization under mild conditions. This compound is valued for its high purity, consistent performance in coupling reactions, and compatibility with a range of reagents, making it a reliable choice for fine chemical synthesis and research applications.
methyl 4-(chlorosulfonyl)-2-fluorobenzoate structure
1063733-16-3 structure
Product Name:methyl 4-(chlorosulfonyl)-2-fluorobenzoate
CAS No:1063733-16-3
MF:C8H6ClFO4S
MW:252.647243976593
MDL:MFCD22628062
CID:4570230
PubChem ID:57732146
Update Time:2025-05-20

methyl 4-(chlorosulfonyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(chlorosulfonyl)-2-fluorobenzoate
    • MDL: MFCD22628062
    • Inchi: 1S/C8H6ClFO4S/c1-14-8(11)6-3-2-5(4-7(6)10)15(9,12)13/h2-4H,1H3
    • InChI Key: OIDVZJLIQTVDQR-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(S(Cl)(=O)=O)C=C1F

Computed Properties

  • Exact Mass: 251.9659357g/mol
  • Monoisotopic Mass: 251.9659357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 337.5±32.0 °C at 760 mmHg
  • Flash Point: 157.9±25.1 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

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Additional information on methyl 4-(chlorosulfonyl)-2-fluorobenzoate

Methyl 4-(Chlorosulfonyl)-2-Fluorobenzoate (CAS No. 1063733-16-3): A Versatile Intermediate in Modern Organic Synthesis

The compound methyl 4-(chlorosulfonyl)-2-fluorobenzoate (CAS No. 1063733-16-3) is a highly specialized fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both a chlorosulfonyl group and a fluorine substituent, makes it a valuable building block for synthesizing complex molecules. This article delves into its properties, applications, and relevance in contemporary scientific advancements.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability and bioactivity. Researchers frequently search for terms like "fluorobenzoate derivatives" or "sulfonyl chloride applications", reflecting the growing interest in this chemical space. Methyl 4-(chlorosulfonyl)-2-fluorobenzoate stands out as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals, aligning with trends in drug discovery and material science.

The compound's CAS No. 1063733-16-3 is often referenced in patent literature and academic journals, particularly in studies exploring cross-coupling reactions or heterocyclic compound synthesis. Its chlorosulfonyl moiety enables facile functionalization, while the fluorine atom enhances electronic properties, making it a preferred choice for structure-activity relationship (SAR) studies. These attributes have led to its inclusion in high-throughput screening libraries and combinatorial chemistry workflows.

From an industrial perspective, methyl 4-(chlorosulfonyl)-2-fluorobenzoate is synthesized under controlled conditions to ensure high purity and yield. Manufacturers emphasize its role in producing custom synthesis solutions, catering to the needs of contract research organizations (CROs) and biotech startups. The compound's compatibility with green chemistry principles—such as solvent optimization and catalytic processes—further boosts its appeal in sustainable chemical development.

Emerging topics like "fluorine in drug design" and "sulfonation reactions in medicinal chemistry" highlight the compound's relevance. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize methyl 4-(chlorosulfonyl)-2-fluorobenzoate, ensuring compliance with regulatory standards. Its stability under various storage conditions also makes it a reliable reagent for long-term research projects.

In summary, methyl 4-(chlorosulfonyl)-2-fluorobenzoate (CAS No. 1063733-16-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with the rising demand for fluorinated building blocks, position it as a critical component in advancing scientific and industrial endeavors. As research continues to explore new frontiers in organic synthesis, this compound will undoubtedly remain a focal point for discovery and development.

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